5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine

• IUPAC Name: 5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine
• InChI: InChI=1S/C10H12BrN5/c1-7-3-9(12-4-8(7)11)13-5-10-14-6-16(2)15-10/h3-4,6H,5H2,1-2H3,(H,12,13)
• InChI Key: OPNKLOLHDLANGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1Br)NCC2=NN(C=N2)C
• Molecular Formula: C10H12BrN5
• Molecular Weight: 282.14 g/mol

Description

5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine, also known as BMTM, is a chemical compound used in scientific research. It is a pyridine derivative that has been studied for its potential as a therapeutic agent in various diseases.

Mechanism of Action

The mechanism of action of 5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine is not fully understood. However, it has been shown to inhibit the activity of several enzymes, including phosphodiesterase, tyrosine kinase, and cyclooxygenase-2. 5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine has also been shown to induce apoptosis in cancer cells and inhibit angiogenesis.
Biochemical and Physiological Effects
5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6. 5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. In addition, 5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine has been shown to inhibit angiogenesis, which is the formation of new blood vessels that is essential for tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine in lab experiments is its high purity and stability. 5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine is also relatively easy to synthesize, which makes it accessible for research purposes. However, one limitation of using 5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for 5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine research. One area of interest is its potential as a therapeutic agent in cancer treatment. Further studies are needed to determine the optimal dosage and administration of 5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine in different cancer models. Another area of interest is the potential of 5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine in treating inflammatory diseases, such as inflammatory bowel disease and rheumatoid arthritis. Additional studies are needed to determine the efficacy and safety of 5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine in these diseases. Finally, further research is needed to fully understand the mechanism of action of 5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine and its potential for use in other diseases.

Synthesis Methods

The synthesis of 5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine involves the reaction of 4-bromo-2-chloro-5-methylpyridine with 1-methyl-1,2,4-triazole-3-carboxaldehyde in the presence of a base. The resulting compound is then reduced to yield 5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine. The synthesis process has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine has been studied for its potential as a therapeutic agent in various diseases. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. 5-bromo-4-methyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyridin-2-amine has been tested in vitro and in vivo in several cancer models, including breast cancer, lung cancer, and leukemia. It has also been studied for its potential in treating inflammatory bowel disease and rheumatoid arthritis.